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Compound of Interest

Compound Name: Strophanthin K

Cat. No.: B1257722 Get Quote

Essential Safety and Handling Guide for
Strophanthin K
Topic: Personal Protective Equipment for Handling Strophanthin K Audience: Researchers,

scientists, and drug development professionals.

This guide provides crucial safety protocols and logistical information for the handling and

disposal of Strophanthin K, a highly toxic cardiac glycoside. Adherence to these procedures is

essential to mitigate the significant health risks associated with this compound.

Hazard Identification and Classification
Strophanthin K is classified as acutely toxic and can be fatal if swallowed, inhaled, or comes

into contact with the skin.[1] It may also cause organ damage through prolonged or repeated

exposure.[1] The compound is a white or yellowish powder that is sensitive to light.[2]

Table 1: GHS Hazard Summary for Strophanthin K
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Category Information Pictograms

Signal Word Danger[1]
alt text

alt text

Hazard Statements

H300: Fatal if swallowedH310:

Fatal in contact with

skin[1]H330: Fatal if

inhaled[1]H373: May cause

damage to organs through

prolonged or repeated

exposure[1]

Storage Class

6.1A: Combustible, acute toxic

Category 1 and 2 / very toxic

hazardous materials[1]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory when handling Strophanthin K in any form. All

PPE must be donned before entering the designated handling area and doffed correctly to

prevent cross-contamination.

Table 2: Required PPE for Handling Strophanthin K
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Protection Type Required Equipment
Standard and Best
Practices

Respiratory Protection

NIOSH-approved fit-tested

N95 respirator (or higher) for

handling powders.[3]

All handling of Strophanthin K

powder must be performed in a

certified chemical fume hood

or a ventilated balance

enclosure to minimize

inhalation risk. Do not breathe

dust.

Eye and Face Protection
Chemical safety goggles and a

full-face shield.

Standard safety glasses are

insufficient. A face shield is

required to protect against

splashes when working with

solutions.[3]

Hand Protection

Double-gloving with chemical-

resistant nitrile or neoprene

gloves.[4]

Wear two pairs of gloves at all

times.[4] The outer glove

should be removed

immediately after handling the

compound and disposed of as

hazardous waste. The inner

glove is removed upon exiting

the work area. Change gloves

immediately if they are torn,

punctured, or contaminated.[4]

Body Protection

Disposable, low-permeability

gown with a solid front, long

sleeves, and tight-fitting cuffs.

[4]

The gown should be worn over

regular lab attire and must be

disposed of as hazardous

waste after the procedure or in

case of a spill. Ensure cuffs

are tucked under the outer

gloves.[4]

Operational and Handling Plan
1. Designated Area:
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All work with Strophanthin K must be conducted in a designated and clearly marked

restricted area.

Access should be limited to authorized and trained personnel.

Prohibit eating, drinking, smoking, and the application of cosmetics in this area.[4]

2. Weighing and Solution Preparation:

Weigh solid Strophanthin K within a ventilated balance enclosure or a chemical fume hood

to contain airborne particles.

Use tools (spatulas, weigh boats) dedicated solely to Strophanthin K handling.

When preparing solutions, add the solvent to the powder slowly to avoid splashing.

3. Post-Handling Procedure:

Decontaminate all work surfaces and equipment after use with an appropriate cleaning

agent.

Wash hands thoroughly with soap and water after removing gloves.[4]

Emergency and Spill Management
Immediate and correct response to exposure or spills is critical.

Table 3: Emergency Procedures for Strophanthin K Exposure
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Exposure Route Immediate Action

Inhalation

Move the affected person to fresh air

immediately. Keep them comfortable for

breathing. Call a POISON CENTER or physician

without delay.

Skin Contact

Remove contaminated clothing immediately.

Gently wash the affected area with plenty of

soap and water. Seek immediate medical

attention.[1]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, holding eyelids

apart. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Immediately call a POISON CENTER or

physician.

Spill Response Workflow
The following workflow outlines the procedural steps for managing a Strophanthin K spill.
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Spill Occurs

Evacuate Immediate Area
Alert Others

IMMEDIATE ACTION

Don Full PPE
(2x Gloves, Respirator, Gown, Goggles, Face Shield)

Contain the Spill
(Use absorbent pads for liquids, cover solids with damp cloth)

Clean Up Spill
(Work from outside in, place waste in sealed container)

Decontaminate Area
(Use appropriate cleaning agent)

Dispose of All Materials
(Contaminated PPE, cleaning materials) as Hazardous Waste

Report Incident
(Follow institutional protocol)

End of Response

Click to download full resolution via product page

Caption: Workflow for Strophanthin K spill response.
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Storage and Disposal Plan
Storage:

Store Strophanthin K in a well-sealed, light-resistant container.

Keep in a secure, designated, and ventilated area at a temperature of 2-8°C.[1]

The storage area should be clearly labeled with appropriate hazard warnings.

Disposal:

All Strophanthin K waste, including unused product, contaminated labware (weigh boats,

pipette tips), cleaning materials, and all used PPE (gloves, gowns, masks), must be treated

as hazardous waste.

Collect waste in a dedicated, sealed, and clearly labeled hazardous waste container.

Disposal must be carried out in strict accordance with institutional, local, and national

environmental regulations. Do not dispose of down the drain or in regular trash.

Quantitative Toxicity Data
Strophanthin K exhibits high acute toxicity, as indicated by the following data.

Table 4: Acute Toxicity of Strophanthin K
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Test Type
Route of
Exposure

Species Dose/Duration Reference

LDLo Subcutaneous Rodent - rat 50 mg/kg [5]

MLD Intravenous Cat 0.11 mg/kg [2]

MLD Intravenous Rat 9.4 mg/kg [2]

LDLo: Lowest

published lethal

dose; MLD:

Minimum Lethal

Dose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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